4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-methyl-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C14H11N3OS2/c1-9-4-6-10(7-5-9)12(18)15-14-17-16-13(20-14)11-3-2-8-19-11/h2-8H,1H3,(H,15,17,18)
• InChI Key: FKBUWRDPQZUQQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C3=CC=CS3
• Molecular Formula: C14H11N3OS2
• Molecular Weight: 301.4 g/mol

Description

4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has gained interest in scientific research due to its potential for various applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells.

Mechanism of Action

The mechanism of action of 4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It is also believed that this compound inhibits the activity of certain enzymes that are essential for cancer cell survival.
Biochemical and Physiological Effects:
Studies have shown that 4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide has various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of certain enzymes that are essential for cancer cell survival. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its potent anticancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide. One direction is to further investigate the mechanism of action of this compound and identify the specific enzymes and pathways that are affected by this compound. Another direction is to explore the potential use of this compound in combination with other anticancer agents to enhance its efficacy. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of 4-methyl-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide can be achieved by various methods. One of the most common methods involves the reaction of 2-aminothiophenol with carbon disulfide to form 2-mercaptothiazoline. This intermediate is then reacted with methyl iodide to form 2-methylthiazoline, which is further reacted with 4-chlorobenzoyl chloride to form the final product.